2-Phenylthiomorpholine hydrochloride
Overview
Description
2-Phenylthiomorpholine hydrochloride is a biochemical used for proteomics research . Its molecular formula is C10H13NS⋅HCl, and it has a molecular weight of 215.75 .
Synthesis Analysis
The synthesis of morpholines, which includes 2-Phenylthiomorpholine, has been a subject of interest due to its widespread availability in natural products and biologically relevant compounds . A method was developed for the synthesis of substituted morpholines by a sequence of coupling, cyclization, and reduction reactions of easily available amino alcohols and α-haloacid chlorides .Molecular Structure Analysis
The InChI code for 2-Phenylthiomorpholine hydrochloride is1S/C10H13NS.ClH/c1-2-4-9 (5-3-1)10-8-11-6-7-12-10;/h1-5,10-11H,6-8H2;1H . This code provides a specific textual representation of the compound’s molecular structure. Physical And Chemical Properties Analysis
2-Phenylthiomorpholine hydrochloride is a powder with a molecular weight of 215.75 .Scientific Research Applications
Biochemistry Research
2-Phenylthiomorpholine hydrochloride is utilized in biochemistry research for proteomics studies . Its role in the synthesis of thiophene derivatives, which are biologically active compounds, is significant. These derivatives are crucial for medicinal chemists to develop advanced compounds with diverse biological effects .
Pharmacology
In pharmacology, thiophene derivatives, to which 2-Phenylthiomorpholine belongs, exhibit various pharmacological properties. They are used in the development of drugs with anticancer, anti-inflammatory, antimicrobial, and other therapeutic effects . The compound’s potential for creating voltage-gated sodium channel blockers and dental anesthetics is also notable .
Chemical Synthesis
2-Phenylthiomorpholine hydrochloride plays a role in chemical synthesis, particularly in the creation of thiophene-based molecules. These molecules are important in the development of organic semiconductors, field-effect transistors, and organic light-emitting diodes (OLEDs) .
Analytical Chemistry
This compound is relevant in analytical chemistry where it may be used as a standard or reagent in various analytical methods. Its well-defined properties allow for its use in calibration and validation of analytical techniques .
Environmental Applications
While specific environmental applications of 2-Phenylthiomorpholine hydrochloride are not directly mentioned in the available literature, compounds like this can be used in environmental toxicity studies and degradation research to understand their impact and breakdown in ecological systems .
Industrial Uses
2-Phenylthiomorpholine hydrochloride has potential industrial applications, particularly in the pharmaceutical industry where it can be used in the synthesis of various drugs. Its role in the production of materials with specific electronic or photonic properties is also of industrial interest .
properties
IUPAC Name |
2-phenylthiomorpholine;hydrochloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H13NS.ClH/c1-2-4-9(5-3-1)10-8-11-6-7-12-10;/h1-5,10-11H,6-8H2;1H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
SQCVFXVQKSKVAW-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CSC(CN1)C2=CC=CC=C2.Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H14ClNS |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90590001 |
Source
|
| Record name | 2-Phenylthiomorpholine--hydrogen chloride (1/1) | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90590001 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
215.74 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-Phenylthiomorpholine hydrochloride | |
CAS RN |
77082-60-1 |
Source
|
| Record name | 2-Phenylthiomorpholine--hydrogen chloride (1/1) | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90590001 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 2-phenylthiomorpholine hydrochloride | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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